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6-iodo-3,14-dihydroxy-17-(cyclopropylmethyl)-4,5-epoxymorphinan 6-iodo-3,14-dihydroxy-17-(cyclopropylmethyl)-4,5-epoxymorphinan
Brand Name: Vulcanchem
CAS No.: 141392-30-5
VCID: VC0233023
InChI: InChI=1S/C20H24INO3/c21-13-5-6-20(24)15-9-12-3-4-14(23)17-16(12)19(20,18(13)25-17)7-8-22(15)10-11-1-2-11/h3-4,11,13,15,18,23-24H,1-2,5-10H2/t13-,15+,18-,19-,20+/m0/s1
SMILES: C1CC1CN2CCC34C5C(CCC3(C2CC6=C4C(=C(C=C6)O)O5)O)I
Molecular Formula: C20H24INO3
Molecular Weight: 453.3 g/mol

6-iodo-3,14-dihydroxy-17-(cyclopropylmethyl)-4,5-epoxymorphinan

CAS No.: 141392-30-5

Main Products

VCID: VC0233023

Molecular Formula: C20H24INO3

Molecular Weight: 453.3 g/mol

6-iodo-3,14-dihydroxy-17-(cyclopropylmethyl)-4,5-epoxymorphinan - 141392-30-5

CAS No. 141392-30-5
Product Name 6-iodo-3,14-dihydroxy-17-(cyclopropylmethyl)-4,5-epoxymorphinan
Molecular Formula C20H24INO3
Molecular Weight 453.3 g/mol
IUPAC Name (4R,4aS,7S,7aR,12bS)-3-(cyclopropylmethyl)-7-iodo-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,9-diol
Standard InChI InChI=1S/C20H24INO3/c21-13-5-6-20(24)15-9-12-3-4-14(23)17-16(12)19(20,18(13)25-17)7-8-22(15)10-11-1-2-11/h3-4,11,13,15,18,23-24H,1-2,5-10H2/t13-,15+,18-,19-,20+/m0/s1
Standard InChIKey XEXVJJBUTPOPFH-LRLHPVAZSA-N
Isomeric SMILES C1C[C@]2([C@H]3CC4=C5[C@@]2(CCN3CC6CC6)[C@H]([C@H]1I)OC5=C(C=C4)O)O
SMILES C1CC1CN2CCC34C5C(CCC3(C2CC6=C4C(=C(C=C6)O)O5)O)I
Canonical SMILES C1CC1CN2CCC34C5C(CCC3(C2CC6=C4C(=C(C=C6)O)O5)O)I
Synonyms 6-iodo-3,14-dihydroxy-17-(cyclopropylmethyl)-4,5-epoxymorphinan
6-iodo-3,14-dihydroxy-17-(cyclopropylmethyl)-4,5-epoxymorphinan, ioxy epimer
6-iodo-3,14-dihydroxy-17-(cyclopropylmethyl)-4,5-epoxymorphinan, ioxy epimer, oxalate
6-iodo-3,14-dihydroxy-17-(cyclopropylmethyl)-4,5-epoxymorphinan, ixoy epimer, 125I-labelled
6alpha-IDCEM
6alpha-iodo-3,14-dihydroxy-17-(cyclopropylmethyl)-4,5alpha-epoxymorphinan
6beta-IDCEM
6beta-iodo-3,14-dihydroxy-17-(cyclopropylmethyl)-4,5alpha-epoxymorphinan
PubChem Compound 5748316
Last Modified Nov 11 2021
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